Cas no 1704082-56-3 (1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine)

• Product Name: 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine
• CAS No: 1704082-56-3
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• MDL: MFCD28400463
• CID: 4703527
• Update Time: 2025-05-19

1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(3-bromophenyl)ethyl)-4-methylpiperazine
• AM88065
• 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine

• MDL： MFCD28400463
• Inchi： 1S/C13H19BrN2/c1-11(12-4-3-5-13(14)10-12)16-8-6-15(2)7-9-16/h3-5,10-11H,6-9H2,1-2H3
• InChI Key： JCLRAUPHBNMYIV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine

Introduction to 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine (CAS No. 1704082-56-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine, identified by the chemical identifier CAS No. 1704082-56-3, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its structural uniqueness and potential pharmacological properties. This compound belongs to the piperazine class, which is well-documented for its role as a key structural motif in numerous pharmacologically active agents. The presence of a 3-bromophenyl substituent and a methylpiperazine backbone introduces specific electronic and steric characteristics that make this molecule a promising candidate for further investigation.

The bromine atom at the para position of the phenyl ring in 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This feature allows for further functionalization, enabling the development of more complex derivatives with tailored biological activities. The methyl group on the piperazine ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of drugs targeting central nervous system (CNS) disorders, such as depression, anxiety, and schizophrenia. The structural framework of 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine shares similarities with several known therapeutic agents, suggesting potential applications in these areas. Furthermore, its ability to modulate neurotransmitter systems has been explored in preclinical studies, indicating its potential as an adjuvant or lead compound for novel therapeutics.

In the realm of chemical biology, this compound has been utilized as a tool compound to investigate receptor binding mechanisms and signal transduction pathways. Its unique structural features allow researchers to probe interactions with various biological targets, providing insights into drug-receptor interactions at a molecular level. The bromophenyl moiety, in particular, serves as a handle for cross-linking experiments and covalent drug design strategies, facilitating the development of highly specific probes.

The synthesis of 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the 3-bromophenyl group via bromination reactions followed by nucleophilic substitution with an ethylamine derivative is a common synthetic route. This process underscores the compound's feasibility for large-scale production, which is essential for both research and commercial applications.

One of the most compelling aspects of this compound is its potential in drug discovery pipelines. The combination of structural features such as the bromo-substituted phenyl ring and the methylated piperazine core provides a scaffold that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Recent computational studies have demonstrated that derivatives of 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine exhibit favorable binding affinities to several therapeutic targets, including serotonin receptors and dopamine transporters.

The pharmaceutical industry has shown particular interest in piperazine derivatives due to their broad spectrum of biological activity. Compounds like 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine are being evaluated for their potential use in treating neurological disorders, where modulation of neurotransmitter levels is crucial. Preclinical data suggest that this molecule may exhibit anxiolytic and antidepressant effects, although further studies are needed to confirm these findings.

From a chemical biology perspective, this compound serves as a valuable scaffold for understanding molecular mechanisms underlying CNS disorders. Its ability to interact with multiple receptor systems makes it an ideal candidate for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can identify key pharmacophores responsible for its biological effects, paving the way for more targeted drug development.

The versatility of 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine extends beyond CNS applications. It has been explored as a precursor for developing novel antimicrobial agents, where its brominated aromatic ring enhances interactions with bacterial enzymes. Additionally, its structural motifs are reminiscent of compounds with anti-inflammatory properties, suggesting potential roles in treating chronic inflammatory diseases.

In conclusion, 1-(1-(3-Bromophenyl)ethyl)-4-methylpiperazine (CAS No. 1704082-56-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic accessibility and biological activity, make it an attractive candidate for further exploration. As our understanding of molecular mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases affecting human health.